Cas no 1967003-57-1 (tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate)

• Product Name: tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• CAS No: 1967003-57-1
• MF: C₁₂H₁₈IN₃O₂
• MW: 363.19469499588
• CID: 5290807
• Update Time: 2025-10-25

tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-5(4H)-carboxylic acid, 6,7-dihydro-3-iodo-6-methyl-, 1,1-dimethylethyl ester, (6R)-
• tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

• Inchi： 1S/C12H18IN3O2/c1-8-6-16-10(9(13)5-14-16)7-15(8)11(17)18-12(2,3)4/h5,8H,6-7H2,1-4H3/t8-/m1/s1
• InChI Key： UHHYMIGUBPLUDV-MRVPVSSYSA-N
• SMILES： C12=C(I)C=NN1C[C@@H](C)N(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate

tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate: A Comprehensive Overview

tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate is a highly specialized organic compound with the CAS registry number 1967003-57-1. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which have garnered significant attention in recent years due to their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule's structure is characterized by a pyrazolo[1,5-a]pyrazine ring system substituted with an iodo group at position 3 and a tert-butyl ester group at position 5. The stereochemistry at position 6 is defined as the R configuration.

The synthesis of tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This core is then subjected to various substitution reactions to introduce the iodo and tert-butyl ester groups. The stereochemistry at position 6 is controlled during the synthesis to ensure the desired R configuration. Recent advancements in asymmetric synthesis techniques have enabled more efficient and selective methods for obtaining this compound with high enantiomeric purity.

The structural uniqueness of this compound lies in its pyrazolo[1,5-a]pyrazine framework. Pyrazolo[1,5-a]pyrazines are a type of bicyclic heterocycle that combines two nitrogen atoms in a fused ring system. This structure imparts unique electronic properties to the molecule, making it an interesting candidate for various applications. The presence of an iodo group at position 3 adds further functionality to the molecule by introducing a potential site for nucleophilic substitution reactions or as a leaving group in subsequent transformations.

Recent studies have highlighted the potential of tert-butyl (6R)-3-iodo-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate in drug discovery efforts. Its structure has shown promise as a scaffold for developing bioactive molecules with potential applications in oncology and neurodegenerative diseases. For instance, research has demonstrated that certain derivatives of this compound exhibit inhibitory activity against key enzymes involved in cancer cell proliferation and survival pathways.

In addition to its role in drug discovery,tert-butyl (6R)-3-iodo-...